Cas no 1806574-09-3 (2-Bromo-1-(2,6-diethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2,6-diethoxyphenyl)propan-1-one
• CAS No: 1806574-09-3
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4978243
• Update Time: 2025-08-04

2-Bromo-1-(2,6-diethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,6-diethoxyphenyl)propan-1-one

• Inchi： 1S/C13H17BrO3/c1-4-16-10-7-6-8-11(17-5-2)12(10)13(15)9(3)14/h6-9H,4-5H2,1-3H3
• InChI Key： VNBWMRNCUNAWES-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1OCC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 231
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Additional information on 2-Bromo-1-(2,6-diethoxyphenyl)propan-1-one

2-Bromo-1-(2,6-Diethoxyphenyl)Propan-1-One: A Comprehensive Overview

2-Bromo-1-(2,6-diethoxyphenyl)propan-1-one, also known by its CAS number 1806574-09-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom with a diethoxyphenyl group and a propanone moiety. The presence of these functional groups makes it an interesting subject for both academic research and industrial applications.

The synthesis of 2-bromo-1-(2,6-diethoxyphenyl)propan-1-one has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled the synthesis of this compound under milder conditions, reducing the environmental impact and cost associated with its production. The use of transition metal catalysts, such as palladium complexes, has been particularly promising in facilitating the formation of the carbon-bromine bond.

The chemical properties of 2-bromo-1-(2,6-diethoxyphenyl)propan-1-one are heavily influenced by its functional groups. The bromine atom introduces electrophilic reactivity, making it a valuable substrate for nucleophilic substitution reactions. Meanwhile, the diethoxyphenyl group contributes to the compound's stability and solubility in organic solvents. These properties make it an ideal candidate for use in drug design and materials science.

In terms of biological activity, recent studies have highlighted the potential of 2-bromo-1-(2,6-diethoxyphenyl)propan-1-one as a lead compound for developing new pharmaceutical agents. Research conducted at leading institutions has demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential role in treating metabolic disorders. Additionally, its anti-inflammatory and antioxidant properties have been explored in preclinical models, further underscoring its therapeutic potential.

The application of 2-bromo-1-(2,6-diethoxyphenyl)propan-1-one extends beyond pharmacology into materials science. Its ability to form stable polymers under specific conditions has led to investigations into its use as a precursor for advanced materials with tailored mechanical and thermal properties. This dual functionality positions it as a valuable asset in both academic and industrial settings.

In conclusion, 2-bromo-1-(2,6-diethoxyphenyl)propan-1-one, with its unique structure and diverse reactivity, continues to be a focal point for scientific exploration. As research progresses, particularly in the realms of catalytic synthesis and biological applications, this compound is poised to contribute significantly to the advancement of chemistry and pharmacology.